Cas no 2680737-40-8 (tert-butyl N-1-(2-fluoroethyl)-3-methyl-1H-pyrazol-4-ylcarbamate)

• Product Name: tert-butyl N-1-(2-fluoroethyl)-3-methyl-1H-pyrazol-4-ylcarbamate
• CAS No: 2680737-40-8
• MF: C₁₁H₁₈FN₃O₂
• MW: 243.27792596817
• CID: 5648881
• PubChem ID: 165916453
• Update Time: 2025-10-28

tert-butyl N-1-(2-fluoroethyl)-3-methyl-1H-pyrazol-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28277650
• 2680737-40-8
• tert-butyl N-[1-(2-fluoroethyl)-3-methyl-1H-pyrazol-4-yl]carbamate
• tert-butyl N-1-(2-fluoroethyl)-3-methyl-1H-pyrazol-4-ylcarbamate

• Inchi： 1S/C11H18FN3O2/c1-8-9(7-15(14-8)6-5-12)13-10(16)17-11(2,3)4/h7H,5-6H2,1-4H3,(H,13,16)
• InChI Key： GSTGOTSNKVOFCT-UHFFFAOYSA-N
• SMILES： FCCN1C=C(C(C)=N1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 243.13830499g/mol
• Monoisotopic Mass: 243.13830499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 56.2Ų

Additional information on tert-butyl N-1-(2-fluoroethyl)-3-methyl-1H-pyrazol-4-ylcarbamate

tert-butyl N-1-(2-fluoroethyl)-3-methyl-1H-pyrazol-4-ylcarbamate: A Comprehensive Overview

The compound tert-butyl N-1-(2-fluoroethyl)-3-methyl-1H-pyrazol-4-ylcarbamate, identified by the CAS number 2680737-40-8, is a highly specialized organic compound with significant applications in various fields. This compound belongs to the class of carbamates, which are widely used in pharmaceuticals, agrochemicals, and other industrial applications. The structure of this compound is characterized by a pyrazole ring, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The presence of the tert-butyl group and the 2-fluoroethyl substituent further enhances its chemical properties, making it a versatile molecule for diverse applications.

Recent studies have highlighted the potential of tert-butyl N-1-(2-fluoroethyl)-3-methyl-1H-pyrazol-4-ylcarbamate in the development of novel bioactive compounds. Researchers have explored its role as a precursor in the synthesis of advanced materials, including polymers and nanoparticles. The pyrazole ring, being highly reactive, serves as an excellent platform for further functionalization. For instance, the incorporation of fluorine atoms in the molecule has been shown to improve its stability and bioavailability, making it a promising candidate for drug delivery systems.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. The use of microwave-assisted synthesis has been reported to significantly enhance the reaction efficiency and yield. This approach not only reduces the reaction time but also minimizes the formation of by-products, making it an eco-friendly method for large-scale production.

The application of tert-butyl N-1-(2-fluoroethyl)-3-methyl-1H-pyrazol-4-ylcarbamate extends beyond traditional chemical industries. Recent advancements in nanotechnology have enabled its use as a stabilizing agent in the formulation of quantum dots and other nanomaterials. Its ability to form stable complexes with metal ions has opened new avenues for its application in sensing technologies and catalysis.

From an environmental perspective, the biodegradability and toxicity profile of this compound have been extensively studied. Research indicates that it exhibits low toxicity towards aquatic organisms, making it suitable for use in environmentally friendly formulations. Furthermore, its degradation products are non-toxic and do not pose significant risks to ecosystems.

In conclusion, tert-butyl N-1-(2-fluoroethyl)-3-methyl-1H-pyrazol-4-ylcarbamate is a multifaceted compound with immense potential across various industries. Its unique chemical structure, coupled with its versatile properties, positions it as a key player in the development of innovative solutions. As research continues to uncover new applications and improvements in synthesis techniques, this compound is poised to make significant contributions to both academic and industrial sectors.